Cas no 30039-44-2 (Benzenemethanol,4-nitro-, 1-propanoate)

• Product Name: Benzenemethanol,4-nitro-, 1-propanoate
• CAS No: 30039-44-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 307350
• PubChem ID: 147323
• Update Time: 2025-04-19

Benzenemethanol,4-nitro-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-nitro-, 1-propanoate
• (4-nitrophenyl)methyl propanoate
• 4-Nitrobenzyl propionate
• benzenemethanol, 4-nitro-, propanoate (ester)
• BENZENEMETHANOL, 4-NITRO-, 1-PROPANOATE
• p-Nitrobenzyl propionate
• UNII-JJ90EM9PMV
• JJ90EM9PMV
• Benzenemethanol, 4-nitro-, propanoate
• SCHEMBL13296291
• DTXSID50184102
• 4-Nitrobenzenemethanol propanoate
• SCHEMBL6141237
• PROPIONIC ACID, P-NITROBENZYL ESTER
• 30039-44-2
• 4-Nitrobenzenemethanol propionate
• CCRIS 7960

• Inchi： 1S/C10H11NO4/c1-2-10(12)15-7-8-3-5-9(6-4-8)11(13)14/h3-6H,2,7H2,1H3
• InChI Key： KKWLVJAHJBMNLB-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.068808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.226
• Boiling Point: 318.9°Cat760mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.538
• PSA: 69.44